3-({[3,3'-Bithiophene]-5-yl}methyl)-1-(2-phenoxyethyl)urea

• IUPAC Name: 1-(2-phenoxyethyl)-3-[(4-thiophen-3-ylthiophen-2-yl)methyl]urea
• InChI: InChI=1S/C18H18N2O2S2/c21-18(19-7-8-22-16-4-2-1-3-5-16)20-11-17-10-15(13-24-17)14-6-9-23-12-14/h1-6,9-10,12-13H,7-8,11H2,(H2,19,20,21)
• InChI Key: LTOQSKXBENJENY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCNC(=O)NCC2=CC(=CS2)C3=CSC=C3
• Molecular Formula: C18H18N2O2S2
• Molecular Weight: 358.5 g/mol
• CAS No.: 2379970-35-9

Description

The compound is a urea derivative with a bithiophene and phenoxyethyl group. Urea derivatives are often used in various fields, including medicine and agriculture. Bithiophene is a type of aromatic compound that is often used in organic electronics due to its excellent charge transport properties. Phenoxyethyl group is a common functional group in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the bithiophene and phenoxyethyl groups. Bithiophene derivatives have been found to have unique swivel-cruciform configurations and weak intermolecular π–π stacking.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the bithiophene and phenoxyethyl groups. Bithiophene derivatives have been found to have good air stability and power conversion efficiencies when used in perovskite solar cells.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, bithiophene derivatives have been used as hole transport materials in perovskite solar cells.

Future Directions

Bithiophene derivatives have shown promise in the field of organic electronics, particularly in the development of perovskite solar cells. Therefore, it’s possible that this compound could have potential applications in this area.